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Compound of Interest

Compound Name: TM-N1324

Cat. No.: B15605796

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical guidance for the proper disposal of

the research chemical TM-N1324 (CAS Number: 1144477-35-9). The following procedures are

based on general best practices for laboratory chemical waste management. It is imperative to

consult the official Safety Data Sheet (SDS) provided by the supplier and adhere to all

institutional and local regulations regarding chemical waste disposal.

Chemical and Physical Properties
A summary of the key quantitative data for TM-N1324 relevant to its handling and disposal is

presented below.

Property Value Source

CAS Number 1144477-35-9 [1]

Molecular Formula C₁₈H₁₃ClFN₇O [1]

Appearance Solid [1]

Solubility Soluble in DMSO and Ethanol [1]
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Experimental Protocols for Disposal
The proper disposal of TM-N1324, as with any research chemical, is a critical aspect of

laboratory safety and environmental responsibility. The following step-by-step methodology

outlines the recommended procedure for the disposal of TM-N1324 waste.

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify all waste streams containing TM-N1324. This includes pure,

unused compound, contaminated labware (e.g., pipette tips, vials, gloves), and solutions

containing TM-N1324.

Segregate Waste: Do not mix TM-N1324 waste with other incompatible chemical waste. It

should be collected in a designated, properly labeled waste container.

Step 2: Personal Protective Equipment (PPE)
Minimum PPE: Always wear standard laboratory attire, including a lab coat, safety glasses

with side shields or goggles, and chemical-resistant gloves (nitrile or neoprene) when

handling TM-N1324 waste.

Enhanced Precautions: If there is a risk of generating dust or aerosols, a respiratory

protection may be necessary. Consult your institution's environmental health and safety

(EHS) office for specific guidance.

Step 3: Waste Collection and Storage
Container Selection: Use a sealable, chemical-resistant container for collecting solid and

liquid TM-N1324 waste. The container must be in good condition and compatible with the

waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"TM-N1324," and any other identifiers required by your institution.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from general laboratory

traffic.
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Step 4: Disposal Procedure
Contact EHS: Do not attempt to dispose of TM-N1324 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a hazardous waste pickup.

Documentation: Complete all required waste disposal forms as per your institution's

protocols. Provide accurate information about the composition of the waste.

Handover: Transfer the sealed and labeled waste container to authorized EHS personnel for

final disposal in accordance with federal, state, and local regulations.

Mandatory Visualizations
TM-N1324 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of TM-N1324.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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